Cas no 864859-46-1 (N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-benzoylbenzamide)

• Product Name: N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-benzoylbenzamide
• CAS No: 864859-46-1
• MF: C₃₀H₂₃N₃O₃S₂
• MW: 537.651924371719
• CID: 5840031
• PubChem ID: 5199364
• Update Time: 2025-07-14

N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-benzoylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-acetyl-3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-benzoylbenzamide
• Benzamide, N-[6-acetyl-3-(2-benzothiazolyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl]-4-benzoyl-
• F1298-0954
• AB00673791-01
• AKOS024604736
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-benzoylbenzamide
• 864859-46-1
• N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]-4-benzoylbenzamide
• N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-benzoylbenzamide

• Inchi： 1S/C30H23N3O3S2/c1-18(34)33-16-15-22-25(17-33)38-30(26(22)29-31-23-9-5-6-10-24(23)37-29)32-28(36)21-13-11-20(12-14-21)27(35)19-7-3-2-4-8-19/h2-14H,15-17H2,1H3,(H,32,36)
• InChI Key： UHPDKBUKUZSSOX-UHFFFAOYSA-N
• SMILES： C(NC1SC2=C(C=1C1=NC3=CC=CC=C3S1)CCN(C(C)=O)C2)(=O)C1=CC=C(C(=O)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 537.11808395g/mol
• Monoisotopic Mass: 537.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 888
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• pka: 11?+-.0.20(Predicted)

Additional information on N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-benzoylbenzamide

Comprehensive Overview of N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-benzoylbenzamide (CAS No. 864859-46-1)

In the realm of organic chemistry and pharmaceutical research, the compound N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-benzoylbenzamide (CAS No. 864859-46-1) has garnered significant attention due to its unique structural features and potential applications. This heterocyclic compound combines a thienopyridine core with a benzothiazole moiety, making it a subject of interest for researchers exploring drug discovery and medicinal chemistry.

The molecular structure of this compound includes a benzoylbenzamide group, which is often associated with bioactive molecules. Such structural motifs are frequently investigated for their potential in targeting enzyme inhibition or receptor modulation, aligning with current trends in precision medicine. Researchers are particularly intrigued by its potential role in kinase inhibition, a hot topic in cancer therapy and inflammatory diseases.

One of the most searched questions in scientific databases revolves around the synthetic pathways for complex molecules like N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-benzoylbenzamide. The synthesis typically involves multi-step organic reactions, including amide coupling and cyclization techniques, which are critical for achieving high purity and yield. These methods are often optimized for scalability, a key consideration for industrial applications.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and logP values, which are crucial for drug formulation. Recent advancements in computational chemistry have enabled researchers to predict these properties more accurately, reducing the need for extensive empirical testing. This aligns with the growing demand for AI-driven drug design, a trending topic in pharmaceutical innovation.

The potential biological activities of CAS No. 864859-46-1 are also a focal point. Preliminary studies suggest it may interact with cellular signaling pathways, though further in vitro and in vivo studies are needed to confirm its efficacy and safety. This resonates with the increasing public interest in translational research, which bridges the gap between laboratory findings and clinical applications.

From an intellectual property perspective, compounds like N-6-acetyl-3-(1,3-benzothiazol-2-yl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl-4-benzoylbenzamide often feature in patent filings, highlighting their commercial potential. The rise of open-access journals and preprint servers has further accelerated the dissemination of such research, making it a popular subject in academic circles.

In summary, CAS No. 864859-46-1 represents a fascinating case study in modern chemical research. Its complex structure and potential applications make it a valuable candidate for further exploration in drug development and material science. As the scientific community continues to prioritize sustainable chemistry and green synthesis, compounds like this will likely remain at the forefront of innovation.